1. Home
  2. Product
  3. Reference Standards
  4. (22S,23S,24S)-24-Ethylbrassinone
(22S,23S,24S)-24-Ethylbrassinone (22S,23S,24S)-24-Ethylbrassinone
Brand Name: Vulcanchem
CAS No.: 83510-06-9
VCID: VC0110088
InChI: InChI=1S/C29H50O5/c1-7-17(15(2)3)27(34)26(33)16(4)19-8-9-20-18-12-23(30)22-13-24(31)25(32)14-29(22,6)21(18)10-11-28(19,20)5/h15-22,24-27,31-34H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,24-,25+,26-,27-,28+,29+/m0/s1
SMILES: CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Molecular Formula: C29H50O5
Molecular Weight: 478.7 g/mol

(22S,23S,24S)-24-Ethylbrassinone

CAS No.: 83510-06-9

Reference Standards

VCID: VC0110088

Molecular Formula: C29H50O5

Molecular Weight: 478.7 g/mol

(22S,23S,24S)-24-Ethylbrassinone - 83510-06-9

CAS No. 83510-06-9
Product Name (22S,23S,24S)-24-Ethylbrassinone
Molecular Formula C29H50O5
Molecular Weight 478.7 g/mol
IUPAC Name (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3S,4S,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
Standard InChI InChI=1S/C29H50O5/c1-7-17(15(2)3)27(34)26(33)16(4)19-8-9-20-18-12-23(30)22-13-24(31)25(32)14-29(22,6)21(18)10-11-28(19,20)5/h15-22,24-27,31-34H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,24-,25+,26-,27-,28+,29+/m0/s1
Standard InChIKey WADMTJKRYLAHQV-JCTKEBOBSA-N
Isomeric SMILES CC[C@H]([C@@H]([C@H]([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)O)O)C(C)C
SMILES CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Canonical SMILES CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Synonyms (2α,3α,5α,22S,23S)-2,3,22,23-Tetrahydroxystigmastan-6-one;_x000B_(22S,23S)-Homocastasterone; (2α,3α,22S,23S)-Tetrahydroxy-5α-stigmastan-6-one
PubChem Compound 10885292
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19